Cas no 5357-01-7 (4-chloro-N-(3,5-dimethylphenyl)-3-nitrobenzamide)

• Product Name: 4-chloro-N-(3,5-dimethylphenyl)-3-nitrobenzamide
• CAS No: 5357-01-7
• MF: C₁₅H₁₃ClN₂O₃
• MW: 304.72832274437
• CID: 1582853
• PubChem ID: 742459
• Update Time: 2025-04-21

4-chloro-N-(3,5-dimethylphenyl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(3,5-dimethylphenyl)-3-nitrobenzamide
• benzamide, 4-chloro-N-(3,5-dimethylphenyl)-3-nitro-
• AB00082724-01
• AKOS002975175
• AK-968/11165060
• 4-Chloro-N-(3,5-dimethylphenyl)-3-nitrobenzene-1-carboximidic acid
• 5357-01-7
• 346691-32-5
• Oprea1_730198
• Oprea1_380493
• DTXSID00968338
• STK019771

• Inchi： 1S/C15H13ClN2O3/c1-9-5-10(2)7-12(6-9)17-15(19)11-3-4-13(16)14(8-11)18(20)21/h3-8H,1-2H3,(H,17,19)
• InChI Key： MVNCHMZDVGJPJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 304.06159
• Monoisotopic Mass: 304.06147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9
• XLogP3: 3.9

Experimental Properties

• Density: 1.356
• Boiling Point: 387.9°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.649
• PSA: 72.24